![molecular formula C13H12INO B1303968 1-(2-Oxo-2-phenylethyl)pyridinium iodide CAS No. 1137-94-6](/img/structure/B1303968.png)
1-(2-Oxo-2-phenylethyl)pyridinium iodide
Overview
Description
1-(2-Oxo-2-phenylethyl)pyridinium iodide, or PEPI, is an organic compound that has been used in scientific research for a variety of purposes. It is a colorless, water-soluble compound that is composed of a pyridinium cation and an iodide anion. PEPI has been studied for its biochemical, physiological, and pharmacological properties and has been found to have a wide range of applications in laboratory experiments.
Scientific Research Applications
Structural and Mechanistic Insights
Structural Transformation in Solid State
The compound undergoes notable structural transformations when co-ground with iodine, leading to interesting 'self-assembly' behavior in the solid state. This behavior is indicative of potential applications in materials science, particularly in the development of new solid-state materials with dynamic properties (Yoshida, Fuchiwaki, & Nishikiori, 2011).
Crystal Structure Analysis
Detailed structural and electronic studies, including X-ray diffraction and DFT calculations, reveal the molecule's crystal packing and electrostatic potential. This information is crucial for understanding the reactivity and properties of the compound, making it valuable in crystallography and computational chemistry (Labra-Vázquez et al., 2017).
Optical Properties
- Nonlinear Optical Absorption: The compound exhibits strong saturated absorption in the solution state, a property that is significant in the field of nonlinear optics. This makes it a candidate for applications like optical limiters and photonic devices (Xu et al., 2008).
Catalytic Applications
Catalysis in Organic Synthesis
The compound has been used as a catalyst for the synthesis of pyranopyrazole derivatives, demonstrating its utility in facilitating organic reactions. This application is particularly relevant in green chemistry and the development of new synthetic methodologies (Moosavi‐Zare et al., 2016).
Spiropyran Synthesis
It also serves as a catalyst in the preparation of spiropyrans, highlighting its versatility in catalyzing different types of chemical reactions. This is particularly useful in the synthesis of complex organic compounds (Moosavi‐Zare et al., 2017).
Material Science Applications
Dye-Sensitized Solar Cells
The compound has been utilized in dye-sensitized solar cells, where its properties as an iodide source and ionic conductor contribute to the efficiency of these cells. This application is significant in the field of renewable energy, particularly in the development of cost-effective solar cell technologies (Jeon et al., 2011).
Corrosion Inhibition
It has been used as a corrosion inhibitor for stainless steel in acidic solutions, demonstrating its potential in materials protection and engineering applications (Obaid et al., 2017).
Safety and Hazards
properties
IUPAC Name |
1-phenyl-2-pyridin-1-ium-1-ylethanone;iodide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12NO.HI/c15-13(12-7-3-1-4-8-12)11-14-9-5-2-6-10-14;/h1-10H,11H2;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGHSHTLXYKVOEN-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C[N+]2=CC=CC=C2.[I-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12INO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00377522 | |
Record name | 1-(2-Oxo-2-phenylethyl)pyridin-1-ium iodide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00377522 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1137-94-6 | |
Record name | NSC114535 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=114535 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(2-Oxo-2-phenylethyl)pyridin-1-ium iodide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00377522 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What happens when 1-(2-oxo-2-phenylethyl)pyridinium iodide is ground with iodine?
A1: When this compound (chemical formula: C13H12INO) is ground with 0.5 equivalents of iodine (I2), a mixture of the original compound and a new compound, 1-(2-oxo-2-phenylethyl)pyridinium triiodide (Py+·I3−) forms. [] This initial mixture gradually transforms into a double salt with the formula Py+·(I−)0.5·(I3−)0.5 upon standing at room temperature for one month. This "self-assembly" process suggests spontaneous diffusion and rearrangement of ions within the solid state driven by the change from iodide (I−) to triiodide (I3−) anions. []
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